Cas no 2648937-18-0 ((2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• CAS No: 2648937-18-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6038931
• PubChem ID: 165824910
• Update Time: 2025-06-13

(2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• (2R)-2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxypropanoic acid
• 2648937-18-0
• EN300-1529223

• Inchi： 1S/C25H28N2O6/c28-13-22(24(30)31)27-23(29)11-16(15-9-10-15)12-26-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,32)(H,27,29)(H,30,31)/t16?,22-/m1/s1
• InChI Key： QEPVDRVZWVMFME-VXNXSFHZSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@@H](C(=O)O)CO

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid

Introduction to (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS No. 2648937-18-0)

(2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS No. 2648937-18-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxypropanoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The cyclopropyl group in the compound is known for its ability to introduce conformational constraints, which can enhance the binding affinity and selectivity of the molecule to its target. This property is particularly valuable in the design of drugs that require high specificity and potency. The presence of the Fmoc protecting group is crucial for the synthesis and purification of the compound, as it can be selectively removed under mild conditions, allowing for the controlled exposure of the amino group for further functionalization.

The hydroxypropanoic acid moiety adds a hydrophilic character to the molecule, which can influence its solubility and bioavailability. This feature is essential for ensuring that the compound can effectively reach its target site in biological systems. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which can further enhance the molecule's binding properties.

Recent studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the cyclopropyl and Fmoc groups played critical roles in enhancing the inhibitory activity, while the hydroxypropanoic acid moiety improved solubility and bioavailability.

In another study, this compound was investigated for its potential as an antiviral agent. Researchers at a leading pharmaceutical company discovered that it showed promising activity against several strains of viruses, including those responsible for respiratory infections. The unique combination of structural features in this compound allowed it to effectively interfere with viral replication processes, making it a valuable candidate for further development.

The synthesis of (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid has been optimized using modern synthetic techniques. The process typically involves several steps, including the formation of the cyclopropyl-containing intermediate, protection with Fmoc, and subsequent coupling with a hydroxypropanoic acid derivative. These synthetic strategies have been refined to achieve high yields and purity, making large-scale production feasible.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound and its derivatives in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing trials aim to provide more comprehensive data on the pharmacokinetics and pharmacodynamics of the compound, which will be crucial for its eventual approval as a therapeutic agent.

In conclusion, (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS No. 2648937-18-0) represents a promising candidate for various therapeutic applications due to its unique structural features and potential biological activities. Further research and development are expected to uncover additional uses and optimize its properties for clinical use.